Cas no 2171844-30-5 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3,3-dimethylbutanoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3,3-dimethylbutanoic acid
• CAS No: 2171844-30-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6508295
• PubChem ID: 165582842
• Update Time: 2025-08-03

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3,3-dimethylbutanoic acid
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-3,3-dimethylbutanoic acid
• 2171844-30-5
• EN300-1561009

• Inchi： 1S/C25H30N2O6/c1-25(2,13-23(29)30)16-27-22(28)15-32-12-11-26-24(31)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21H,11-16H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： BSKKYCLARTWTSQ-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(NCC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3,3-dimethylbutanoic acid

Comprehensive Overview of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3,3-dimethylbutanoic acid (CAS No. 2171844-30-5)

In the realm of synthetic organic chemistry and pharmaceutical research, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3,3-dimethylbutanoic acid (CAS No. 2171844-30-5) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS) methodologies. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the 3,3-dimethylbutanoic acid moiety, make it a versatile building block for constructing complex peptides and bioconjugates.

The Fmoc group is a cornerstone in modern peptide chemistry due to its orthogonality and mild deprotection conditions, typically using piperidine. Researchers and pharmaceutical developers frequently search for "Fmoc-protected amino acids" or "CAS 2171844-30-5 applications" to explore its role in drug discovery and biotechnological innovations. This compound’s compatibility with automated synthesizers and its stability under SPPS conditions have made it a staple in laboratories focused on peptide-based therapeutics, a rapidly growing sector addressing diseases like diabetes, cancer, and autoimmune disorders.

One of the trending topics in peptide science is the demand for high-purity building blocks, and 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3,3-dimethylbutanoic acid meets this need with its well-defined synthetic pathway. Analytical techniques such as HPLC and LC-MS are often employed to verify its purity, a critical factor for researchers querying "how to characterize Fmoc-amino acid derivatives." The compound’s hydrophobic dimethylbutanoic acid tail also contributes to improved solubility profiles in organic solvents, a feature highlighted in forums discussing "peptide solubility challenges."

Beyond peptide synthesis, this compound has garnered attention in material science, particularly in the design of self-assembling biomaterials. Its amphiphilic nature—combining the hydrophobic Fmoc group and the polar ethoxyacetamido linker—enables the creation of nanostructures for drug delivery systems. Searches like "Fmoc-amino acids in nanotechnology" reflect this interdisciplinary appeal. Additionally, its CAS No. 2171844-30-5 is frequently cross-referenced in patents related to targeted drug delivery and biocompatible hydrogels.

From a commercial perspective, suppliers and manufacturers emphasize the compound’s role in custom peptide synthesis services, catering to the booming market for personalized medicine. Queries such as "where to buy Fmoc-protected amino acids" or "CAS 2171844-30-5 suppliers" are common among procurement specialists. Strict quality control, including certificates of analysis (CoA) and MSDS documentation, ensures compliance with regulatory standards, a priority for users concerned about "GMP-grade peptide reagents."

In summary, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-3,3-dimethylbutanoic acid (CAS No. 2171844-30-5) represents a critical tool in both academic and industrial settings. Its applications span from peptide therapeutics to advanced biomaterials, aligning with contemporary research trends and user inquiries. As the demand for precision in molecular design grows, this compound’s relevance in answering "how to optimize peptide stability" or "best Fmoc derivatives for SPPS" will undoubtedly persist.